Cas no 2728099-17-8 (3,4-dihydrospiro1-benzopyran-2,1'-cyclopropan-4-amine)

• Product Name: 3,4-dihydrospiro1-benzopyran-2,1'-cyclopropan-4-amine
• CAS No: 2728099-17-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD34563138
• CID: 5654206
• PubChem ID: 165691087
• Update Time: 2025-05-23

3,4-dihydrospiro1-benzopyran-2,1'-cyclopropan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2728099-17-8
• EN300-28256885
• 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine
• 3,4-dihydrospiro1-benzopyran-2,1'-cyclopropan-4-amine

• MDL： MFCD34563138
• Inchi： 1S/C11H13NO/c12-9-7-11(5-6-11)13-10-4-2-1-3-8(9)10/h1-4,9H,5-7,12H2
• InChI Key： WJXQZLZPBRTPHT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CC2)N

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,4-dihydrospiro1-benzopyran-2,1'-cyclopropan-4-amine

3,4-Dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine: A Comprehensive Overview

3,4-Dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine (CAS No. 2728099-17-8) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its spirocyclic structure, which combines a benzopyran ring system with a cyclopropane moiety. The benzopyran core is a fused bicyclic system consisting of a benzene ring and a pyran ring, while the cyclopropane group introduces strain and reactivity into the molecule. The presence of an amine functional group further enhances its potential for biological activity and chemical versatility.

Recent studies have highlighted the potential of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine as a scaffold for drug discovery. Researchers have explored its ability to act as a template for constructing bioactive molecules with diverse pharmacological profiles. For instance, modifications to the benzopyran ring have been shown to influence the compound's ability to interact with various biological targets, such as enzymes and receptors. The cyclopropane ring's strained geometry has also been exploited to design molecules with enhanced selectivity and potency.

The synthesis of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine involves a multi-step process that typically begins with the preparation of the benzopyran precursor. This is followed by the incorporation of the cyclopropane ring through either thermal or photochemical methods. The final step involves the introduction of the amine group, which can be achieved through reductive amination or other amine-forming reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine has shown promise in several areas. In medicinal chemistry, it has been investigated as a lead compound for treating neurodegenerative diseases due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, its unique structure makes it an attractive candidate for use in materials science, particularly in the development of advanced polymers and nanomaterials.

Recent research has also focused on understanding the stereochemical properties of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine. Stereoisomerism plays a crucial role in determining the compound's biological activity and stability. By employing advanced analytical techniques such as NMR spectroscopy and X-ray crystallography, scientists have been able to elucidate the spatial arrangement of atoms within the molecule. This information is invaluable for designing enantiomerically pure derivatives with enhanced therapeutic potential.

Furthermore, computational studies have provided insights into the electronic properties of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic systems, which contributes to its stability and reactivity. These findings have implications for both synthetic chemistry and materials science applications.

In conclusion, 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine (CAS No. 2728099-17-8) is a versatile compound with a wide range of potential applications in drug discovery and materials science. Its unique structure and reactivity make it an exciting target for further research. As new synthetic methods and analytical techniques continue to emerge, our understanding of this compound will undoubtedly deepen, paving the way for innovative applications in various fields.